Cas no 913835-34-4 (4-(Diethylcarbamoyl)-2-methoxyphenylboronic acid)

4-(Diethylcarbamoyl)-2-methoxyphenylboronic acid structure
913835-34-4 structure
Product Name:4-(Diethylcarbamoyl)-2-methoxyphenylboronic acid
CAS No:913835-34-4
MF:C12H18BNO4
MW:251.086623668671
MDL:MFCD09027199
CID:802880
PubChem ID:44119164
Update Time:2025-09-23

4-(Diethylcarbamoyl)-2-methoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (4-(Diethylcarbamoyl)-2-methoxyphenyl)boronic acid
    • 4-Diethylcarbamoyl-2-methoxybenzeneboronic acid
    • [4-(Diethylcarbamoyl)-2-methoxy]phenylboronic acid
    • [4-(diethylcarbamoyl)-2-methoxyphenyl]boronic acid
    • 4-(Diethylcarbamoyl)-2-methoxybenzeneboronic acid
    • 4-(Diethylcarbamoyl)-2-methoxyphenylboronic acid
    • (4-(Diethylcarbamoyl)-2-methoxyphenyl)boronicacid
    • MFCD09027199
    • DTXSID50657063
    • BS-24823
    • CS-0175997
    • 913835-34-4
    • D71369
    • 4-Borono-N,N-diethyl-3-methoxybenzamide
    • AKOS015893863
    • A860513
    • FT-0688838
    • [4-(Diethylcarbamoyl)-2-methoxy]phenylboronic acid(contains varying amounts of Anhydride)
    • N,N-Diethyl 4-borono-3-methoxybenzamide
    • MDL: MFCD09027199
    • Inchi: 1S/C12H18BNO4/c1-4-14(5-2)12(15)9-6-7-10(13(16)17)11(8-9)18-3/h6-8,16-17H,4-5H2,1-3H3
    • InChI Key: VKKSSTUUJZQAQY-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(B(O)O)=C(C=1)OC)N(CC)CC

Computed Properties

  • Exact Mass: 251.13300
  • Monoisotopic Mass: 251.133
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70A^2

Experimental Properties

  • Density: 1.16
  • Boiling Point: 477°C at 760 mmHg
  • Flash Point: 242.3°C
  • Refractive Index: 1.534
  • PSA: 70.00000
  • LogP: -0.14300

4-(Diethylcarbamoyl)-2-methoxyphenylboronic acid Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi

4-(Diethylcarbamoyl)-2-methoxyphenylboronic acid Pricemore >>

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